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Compound of Interest

Compound Name: 4-Methylbenzoyl chloride

Cat. No.: B148629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,

and other critical physicochemical properties of 4-Methylbenzoyl chloride. Detailed

experimental protocols for its synthesis and characterization are included, alongside

spectroscopic data presented for easy reference. This document is intended to serve as a

valuable resource for professionals in research and development.

Molecular Structure and Properties
4-Methylbenzoyl chloride, also commonly known as p-toluoyl chloride, is an acyl chloride

derivative of toluene. Its structure features a benzoyl chloride group with a methyl group

substituent at the para (4) position of the benzene ring.

Molecular Identifiers and Weight
The following table summarizes the key identifiers and molecular properties of 4-
Methylbenzoyl chloride.
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Property Value

IUPAC Name 4-methylbenzoyl chloride[1]

Synonyms
p-Toluoyl chloride, 4-Toluoyl chloride, p-

Methylbenzoyl chloride

CAS Number 874-60-2[2]

Molecular Formula C₈H₇ClO[2]

Molecular Weight 154.59 g/mol

SMILES Cc1ccc(cc1)C(=O)Cl[1]

InChI Key NQUVCRCCRXRJCK-UHFFFAOYSA-N[3][4][5]

Physicochemical Properties
This table outlines the key physical and chemical properties of 4-Methylbenzoyl chloride.

Property Value

Appearance Clear, colorless to slightly brownish liquid[6]

Odor Pungent

Density 1.169 g/mL at 25 °C

Melting Point -4 to -2 °C[6]

Boiling Point 225-227 °C[6]

Refractive Index n20/D 1.553[6]

Vapor Pressure 0.55 mmHg at 20 °C[6]

Solubility Reacts with water and alcohol[6]

Spectroscopic Data
The following tables summarize the key spectroscopic data for the characterization of 4-
Methylbenzoyl chloride.
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¹H NMR Spectroscopy
Chemical Shift (ppm) Multiplicity Assignment

7.962 Doublet Aromatic Protons (ortho)

7.277 Doublet Aromatic Protons (meta)

2.425 Singlet Methyl Protons (-CH₃)

Solvent: CDCl₃, Frequency: 89.56 MHz[3]

¹³C NMR Spectroscopy
Chemical Shift (ppm) Assignment

168.0 Carbonyl Carbon (C=O)

146.0 Aromatic Carbon (para, C-CH₃)

131.0 Aromatic Carbon (ipso, C-COCl)

130.0 Aromatic Carbons (ortho, CH)

129.5 Aromatic Carbons (meta, CH)

21.8 Methyl Carbon (-CH₃)

Note: These are typical chemical shifts for p-substituted benzoyl chlorides and may vary slightly

based on experimental conditions.

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Assignment

~3100-3000 Aromatic C-H Stretch[7]

~2960-2850 Aliphatic C-H Stretch[8]

~1770 C=O Stretch (Acyl Chloride)

~1600-1400 Aromatic C=C Stretch[7]
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Mass Spectrometry (MS)
m/z Interpretation

154 Molecular Ion [M]⁺

119 [M-Cl]⁺ (Base Peak)[1]

91 [C₇H₇]⁺ (Tropylium ion)[1]

65 [C₅H₅]⁺[1]

Experimental Protocols
Synthesis of 4-Methylbenzoyl Chloride
This protocol details the synthesis of 4-Methylbenzoyl chloride from p-toluic acid and thionyl

chloride.

Materials:

p-Toluic acid

Thionyl chloride (SOCl₂)

Dry toluene (solvent)

Round-bottom flask

Reflux condenser

Heating mantle

Distillation apparatus

Procedure:

In a dry round-bottom flask, add p-toluic acid.

Add an excess of thionyl chloride (typically 2-3 equivalents).
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Add a catalytic amount of N,N-dimethylformamide (DMF) if desired to accelerate the

reaction.

Attach a reflux condenser and heat the mixture gently under reflux. The reaction progress

can be monitored by the cessation of gas evolution (HCl and SO₂).

After the reaction is complete, remove the excess thionyl chloride by distillation.

The crude 4-Methylbenzoyl chloride can be purified by fractional distillation under reduced

pressure.

¹H and ¹³C NMR Spectroscopy
Instrumentation:

NMR Spectrometer (e.g., 300 MHz or higher)

Procedure:

Prepare a sample by dissolving a small amount of 4-Methylbenzoyl chloride in a

deuterated solvent (e.g., CDCl₃) in an NMR tube.

Acquire the ¹H NMR spectrum.

Acquire the ¹³C NMR spectrum with proton decoupling.

Process the spectra, including Fourier transformation, phase correction, and baseline

correction.

Reference the chemical shifts to the residual solvent peak or an internal standard (e.g.,

TMS).

Infrared (IR) Spectroscopy
Instrumentation:

FTIR Spectrometer with a liquid sample cell (e.g., NaCl plates) or an ATR accessory.

Procedure (Neat Liquid Sample):
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Place a drop of 4-Methylbenzoyl chloride onto a clean, dry salt plate.

Place a second salt plate on top to create a thin film of the liquid.

Mount the plates in the spectrometer's sample holder.

Acquire the IR spectrum over the desired range (e.g., 4000-400 cm⁻¹).

Perform a background scan with the empty salt plates for correction.

Mass Spectrometry (MS)
Instrumentation:

Mass Spectrometer with an appropriate ionization source (e.g., Electron Ionization - EI).

Procedure (Electron Ionization):

Introduce a small amount of the sample into the ion source of the mass spectrometer, often

via a direct insertion probe or after separation by gas chromatography (GC-MS).

The sample is vaporized and then bombarded with a beam of high-energy electrons, causing

ionization and fragmentation.

The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z).

A detector records the abundance of each ion, generating a mass spectrum.

Visualizations
Molecular Structure of 4-Methylbenzoyl Chloride

Synthesis of 4-Methylbenzoyl Chloride

SOCl₂ (Thionyl Chloride)

4-Methylbenzoyl Chloride

p-Toluic Acid

Reflux SO₂ + HCl
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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